6,7-Dichloro-2-isopropyl-5-methoxybenzo[b]thiophene

• Molecular Formula: C12H12Cl2OS
• Molecular Weight: 275.2 g/mol
• IUPAC Name: 6,7-dichloro-5-methoxy-2-propan-2-yl-1-benzothiophene
• InChI: InChI=1S/C12H12Cl2OS/c1-6(2)9-5-7-4-8(15-3)10(13)11(14)12(7)16-9/h4-6H,1-3H3
• InChI Key: YIHSWPORFDOGRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=CC(=C(C(=C2S1)Cl)Cl)OC

Description

6,7-Dichloro-2-isopropyl-5-methoxybenzo[b]thiophene is a useful research compound. Its molecular formula is C12H12Cl2OS and its molecular weight is 275.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 28.4 g of 6,7-dichloro-2,3-dihydro-3-hydroxy-2-isopropyl-5-methoxybenzo[b]thiophene in 139 ml of glacial acetic acid is added 35 ml of boron trifluoride etherate. The reaction is heated on a steam bath for 10 minutes and allowed to stir at room temperature for 90 min. The reaction is poured into a mixture of 250 ml of 10% sodium hydroxide solution and 150 ml of ice. The mixture is basified with 50% sodium hydroxide solution, diluted with 600 ml of water and extracted with four 300 ml-portions of ether. The combined ether extracts are washed with one 350 ml-portion of water, one 150 ml-portion of saturated sodium chloride solution and dried over magnesium sulfate to give 26.4 g of a clear, brown oil of high purity by thin-layer chromatography. A 10 g-portion of the oil is chromatographed on 500 ml of silica gel with ether:hexane (1:2) to give 9.55 g of 6,7-dichloro-2-isopropyl-5-methoxybenzo[b]thiophene as a clear, colorless oil which solidified to a low melting solid, mp <37°, pure by thin-layer chromatography (silica gel, 1:1, ether-hexane or carbon tetrachloride).